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Compound of Interest

Compound Name: AST5902 trimesylate

Cat. No.: B8143721 Get Quote

Technical Support Center: AST5902 Trimesylate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of AST5902 trimesylate. Below

you will find frequently asked questions, a troubleshooting guide, and detailed experimental

protocols to ensure successful handling and application of this compound in your research.

Frequently Asked Questions (FAQs)
Q1: What is AST5902 trimesylate and its mechanism of action?

A1: AST5902 trimesylate is the primary active metabolite of Alflutinib (AST2818) and functions

as an inhibitor of the Epidermal Growth Factor Receptor (EGFR).[1][2][3][4][5] By targeting

EGFR, it disrupts downstream signaling pathways, such as the MAPK and PI3K/Akt pathways,

which are crucial for cell growth, proliferation, and survival in cancer cells.

Q2: What are the recommended solvents for dissolving AST5902 trimesylate?

A2: AST5902 trimesylate exhibits good solubility in Dimethyl Sulfoxide (DMSO).[2][3][4][5][6]

For in vivo experiments, specific formulations using a combination of solvents like DMSO,

PEG300, Tween-80, and saline, or DMSO and SBE-β-CD in saline have been established.[1]

Q3: How should I prepare a stock solution of AST5902 trimesylate?
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A3: To prepare a stock solution, it is recommended to use fresh, anhydrous DMSO.[5][6] For a

50 mg/mL stock solution, ultrasonic treatment may be necessary to achieve complete

dissolution.[2][3] It is crucial to use newly opened DMSO as it is hygroscopic, and absorbed

moisture can significantly reduce the solubility of the compound.[4][5][6]

Q4: What are the recommended storage conditions for AST5902 trimesylate powder and

stock solutions?

A4: The powdered form of AST5902 trimesylate should be stored at 4°C, protected from

moisture and light.[3][4] Once dissolved in a solvent, the stock solution should be aliquoted to

avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months or -20°C for up to 1

month.[1][2][3][4]

Solubility Data
The following table summarizes the known solubility of AST5902 trimesylate in various

solvents and formulations.

Solvent/Formulation Concentration Observations

DMSO 50 mg/mL (59.32 mM)
Ultrasonic assistance may be

required.[2][3][4]

Water 100 mg/mL -

Ethanol Insoluble -[5][6]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (2.97 mM) Clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (2.97 mM) Clear solution.[1]

Troubleshooting Guide
Q5: I observed precipitation when diluting my DMSO stock solution of AST5902 trimesylate
into aqueous cell culture media. What should I do?
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A5: This is a common issue for compounds with low aqueous solubility. Here are a few steps

you can take:

Decrease the final DMSO concentration: Aim for a final DMSO concentration of 0.5% or

lower in your cell culture medium, as higher concentrations can be toxic to cells and promote

precipitation.

Stepwise Dilution: Instead of a direct large dilution, try a serial dilution approach.

Increase Mixing: Add the stock solution dropwise to the aqueous medium while gently

vortexing or stirring.

Pre-warm the Medium: Ensure your cell culture medium is pre-warmed to 37°C before

adding the compound.

Use a Formulation: For in vivo studies or challenging in vitro systems, consider using a pre-

formulated vehicle as described in the solubility table.

Q6: My AST5902 trimesylate powder is not dissolving completely in DMSO, even with

vortexing. What are the next steps?

A6: If you are experiencing difficulty dissolving the compound, you can try the following:

Sonication: Use an ultrasonic bath to aid dissolution.[2][3]

Gentle Heating: Gently warm the solution to 37°C.[2] Be cautious with heating as it may

degrade the compound.

Fresh DMSO: Ensure you are using anhydrous DMSO, as moisture can significantly hinder

solubility.[5][6]

Q7: Can I filter-sterilize my AST5902 trimesylate stock solution?

A7: While filter sterilization is a common practice, it is generally not recommended if you

observe any particulate matter, as this may indicate that the compound is not fully dissolved.

Filtering an unsaturated solution may lead to a lower effective concentration of the drug. It is

preferable to ensure complete dissolution before considering filtration.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Accurately weigh the required amount of AST5902 trimesylate powder. The molecular

weight is 842.88 g/mol .

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

Vortex the solution thoroughly.

If necessary, place the vial in an ultrasonic bath for 5-10 minutes or gently warm to 37°C until

the solid is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Preparation of an In Vivo Formulation (PEG300/Tween-80)

Prepare a concentrated stock solution of AST5902 trimesylate in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution, add 100 µL of the 25 mg/mL DMSO stock solution to

400 µL of PEG300.

Mix the solution until it is homogeneous.

Add 50 µL of Tween-80 to the mixture and mix thoroughly.

Add 450 µL of saline to the solution to bring the final volume to 1 mL.

Ensure the final solution is clear before administration.

Visualizations
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Caption: EGFR Signaling Pathway Inhibition by AST5902 trimesylate.
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Caption: In Vitro Experimental Workflow for AST5902 trimesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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